Cas no 620933-98-4 (1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)-)

1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)- structure
620933-98-4 structure
Product Name:1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)-
CAS No:620933-98-4
MF:C15H12ClN3
MW:269.728881835938
CID:1635931
Update Time:2024-09-12

1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)-
    • 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-3-(4-methylphenyl)-
    • Inchi: 1S/C15H12ClN3/c1-10-6-8-11(9-7-10)14-17-15(19-18-14)12-4-2-3-5-13(12)16/h2-9H,1H3,(H,17,18,19)
    • InChI Key: UJBORAVMXAQDBE-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=CC=C2Cl)=NC(C2=CC=C(C)C=C2)=N1

Computed Properties

  • Exact Mass: 269.07216

Experimental Properties

  • Density: 1.266±0.06 g/cm3(Predicted)
  • Melting Point: 137-140 °C
  • Boiling Point: 475.2±55.0 °C(Predicted)
  • PSA: 41.57
  • pka: 8.80±0.40(Predicted)
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